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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzoic acid

Cat. No.: B1332066 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Trifluorobenzoic Acid
This guide provides crucial safety and logistical information for the handling and disposal of

2,4,6-Trifluorobenzoic acid, designed for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Chemical Identifier:

Name: 2,4,6-Trifluorobenzoic acid

CAS Number: 28314-80-9

Molecular Formula: C₇H₃F₃O₂

Hazard Summary: 2,4,6-Trifluorobenzoic acid is classified as a hazardous substance. It is

known to cause skin irritation and serious eye irritation.[1] It may also cause respiratory

irritation.[1] All personnel should be thoroughly trained on the risks and proper handling

procedures before working with this compound.

Personal Protective Equipment (PPE) and
Engineering Controls

Safety Operating Guide

Check Availability & Pricing
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To minimize exposure and ensure safety, the following personal protective equipment and

engineering controls are mandatory when handling 2,4,6-Trifluorobenzoic acid.

Control Type Specification Rationale

Engineering Controls

Ventilation

Use only in a well-ventilated

area, such as a chemical fume

hood.[1][2]

To minimize inhalation of dust

or vapors.

Safety Stations

Eyewash stations and safety

showers must be in close

proximity to the workstation.[1]

[3]

To provide immediate

decontamination in case of

accidental exposure.

Personal Protective Equipment

Eye and Face Protection

Chemical safety goggles or a

face shield that complies with

OSHA's 29 CFR 1910.133 or

European Standard EN166 are

required.[1][3]

To protect against splashes

and airborne particles causing

serious eye irritation.

Skin and Body Protection

Wear appropriate protective

gloves and clothing, such as a

lab coat, to prevent skin

exposure.[1]

To prevent direct contact that

can cause skin irritation.

Respiratory Protection

If dust is generated and

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator should be worn.

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is critical for the safe handling of 2,4,6-
Trifluorobenzoic acid.

1. Preparation and Pre-Handling Check:
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Ensure the chemical fume hood is functioning correctly.

Verify that the safety shower and eyewash station are accessible and operational.

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

Conduct all weighing and transferring of 2,4,6-Trifluorobenzoic acid within the chemical

fume hood to control dust.

Avoid creating dust.[1][2]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Keep the container tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.[2]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean all equipment and the work area to remove any residual contamination.

Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan
Proper disposal of 2,4,6-Trifluorobenzoic acid and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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Collect waste material by sweeping it up and placing it into a suitable, sealed, and properly

labeled container for disposal.[1]

Avoid generating dust during cleanup.[2]

2. Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[1][3]

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.

Always consult and observe all federal, state, and local environmental regulations for

chemical waste disposal.

Do not empty into drains.[1]

Emergency First-Aid Procedures
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1] Remove contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[1] If eye irritation persists,

get medical attention.[1]

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

If Swallowed: Clean the mouth with water and get medical attention.[1]
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC9098_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119360250&productDescription=2-FLUOROBENZOIC+ACID%2C+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 2,4,6-Trifluorobenzoic Acid

Preparation
- Verify Fume Hood

- Check Safety Stations
- Don PPE

Handling
(Inside Fume Hood)
- Weigh & Transfer

- Avoid Dust
- Keep Container Closed

Post-Handling
- Wash Hands

- Clean Work Area
- Decontaminate Clothing

Accidental Exposure / Spill

Waste Disposal
- Collect in Sealed Container

- Label as Hazardous
- Follow Regulations

First Aid
- Skin: Wash with water
- Eyes: Rinse for 15 min

- Inhalation: Move to fresh air

Seek Medical Attention
 & Re-evaluate

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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